Cas no 1855208-19-3 (4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione)

• Product Name: 4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione
• CAS No: 1855208-19-3
• MF: C₉H₇F₃O₂S
• MW: 236.210891962051
• CID: 5769881
• PubChem ID: 165788623
• Update Time: 2025-06-07

4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1124896
• 1855208-19-3
• 4,4,4-trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione
• 4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione

• Inchi： 1S/C9H7F3O2S/c1-5-2-6(4-15-5)7(13)3-8(14)9(10,11)12/h2,4H,3H2,1H3
• InChI Key： BNZWVASJHOPNMY-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)C(CC(C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 236.01188512g/mol
• Monoisotopic Mass: 236.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.4Ų

Additional information on 4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione

Introduction to 4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione (CAS No. 1855208-19-3)

4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione, with the CAS number 1855208-19-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of β-diketones and is characterized by its unique trifluoromethyl and thiophene substituents. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of 4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione is particularly noteworthy. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the thiophene ring contributes to the compound's electronic properties and can influence its binding affinity to specific biological targets. These structural features collectively make 4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione an attractive candidate for further investigation.

In recent years, significant progress has been made in understanding the biological activities of β-diketones. Research has shown that compounds like 4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione exhibit potent anti-inflammatory and antioxidant properties. These effects are attributed to their ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that β-diketones can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses.

Beyond its anti-inflammatory and antioxidant activities, 4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. The selective cytotoxicity observed in these studies suggests that 4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione could be a valuable lead compound for developing new anticancer agents.

The pharmacokinetic profile of 4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione has been another area of active research. Studies have shown that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These pharmacokinetic properties are advantageous for developing orally administered drugs with sustained therapeutic effects. Furthermore, the compound's low toxicity and minimal side effects make it a suitable candidate for clinical trials.

In addition to its potential therapeutic applications, 4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione has also been explored as a tool compound in chemical biology. Its unique structure allows it to serve as a scaffold for designing more potent and selective inhibitors of specific protein targets. For example, researchers have used this compound as a starting point to develop inhibitors of kinases and other enzymes involved in disease pathways.

The synthesis of 4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione has been optimized using modern synthetic methods. Efficient routes have been developed that minimize side reactions and maximize yield. These synthetic strategies not only facilitate large-scale production but also enable the preparation of structurally diverse analogs for further optimization studies.

In conclusion, 4,4,4-Trifluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione (CAS No. 1855208-19-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting candidate for drug discovery and development. Ongoing research continues to uncover new applications and insights into its mechanisms of action, further solidifying its importance in the scientific community.